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An In-depth Technical Guide to the Molecular Weight of 3,4-Dimethoxy-2-methylbenzoic Acid

This guide provides a comprehensive analysis of the molecular weight of 3,4-Dimethoxy-2-
methylbenzoic acid, a key synthetic intermediate.[1][2] Intended for researchers, scientists,

and professionals in drug development, this document outlines the theoretical basis for its

molecular weight and details rigorous experimental methodologies for its empirical

determination. The focus is on the causality behind procedural choices and the establishment

of self-validating analytical systems.

Core Molecular Identity
3,4-Dimethoxy-2-methylbenzoic acid is a substituted aromatic carboxylic acid. Its

fundamental properties, crucial for stoichiometric calculations in synthesis, formulation

development, and regulatory documentation, are anchored by its molecular formula and

weight.
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Property Value Source

Molecular Formula C₁₀H₁₂O₄ [1]

Calculated Molecular Weight 196.20 g/mol

CAS Number 5722-94-1 [1][2]

Synonyms 2-Methyl-veratric acid [1]

Theoretical Molecular Weight Calculation:

The molecular weight is the sum of the atomic masses of its constituent atoms.[3] The

calculation is as follows:

Carbon (C): 10 atoms × 12.011 u = 120.11 u

Hydrogen (H): 12 atoms × 1.008 u = 12.096 u

Oxygen (O): 4 atoms × 15.999 u = 63.996 u

Total Molecular Weight: 120.11 + 12.096 + 63.996 = 196.202 g/mol

This calculated value serves as the theoretical benchmark against which all experimental

determinations are compared.

Experimental Verification of Molecular Weight
Empirical determination of molecular weight is a critical step for structure confirmation and

purity assessment. Mass spectrometry offers high precision and accuracy, while acid-base

titration provides a functional confirmation of the carboxylic acid group and its corresponding

equivalent weight.

High-Resolution Mass Spectrometry (HRMS)
Mass spectrometry is a premier analytical technique for determining the molecular weight of

small molecules with exceptional accuracy, often to within a few parts per million (ppm).[4][5]

The method measures the mass-to-charge ratio (m/z) of ionized molecules, which for singly

charged ions, directly corresponds to the molecular mass.[5][6]
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Caption: High-level workflow for mass spectrometry analysis.

Detailed Protocol for HRMS Analysis:

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight

(Q-TOF) or Orbitrap instrument, is required to achieve mass accuracy below 5 ppm, which is

sufficient to confirm the molecular formula.[4]

Sample Preparation:

Accurately weigh approximately 1 mg of 3,4-Dimethoxy-2-methylbenzoic acid.

Dissolve in 10 mL of a high-purity solvent (e.g., methanol or acetonitrile) to create a 100

µg/mL stock solution.

Further dilute the stock solution to a final concentration of 1-10 µg/mL for direct infusion.

Ionization: Electrospray Ionization (ESI) is the preferred method. It is a "soft" ionization

technique that minimizes fragmentation, ensuring a strong signal for the molecular ion. Given

the acidic proton, analysis in negative ion mode is optimal, expecting to observe the

deprotonated molecule [M-H]⁻.

Calibration: To ensure high mass accuracy, the instrument's m/z scale must be calibrated.[7]

Internal calibration, or the use of a "lock mass," where a reference compound of known m/z

is introduced simultaneously with the analyte, is superior as it corrects for instrumental drift in

real-time.[7]

Data Acquisition: The sample is introduced via direct infusion. The mass spectrum is

acquired over a relevant m/z range (e.g., 50-500 Da).

Data Analysis & Interpretation:

The primary ion of interest will be the [M-H]⁻ peak. For 3,4-Dimethoxy-2-methylbenzoic
acid (C₁₀H₁₂O₄), the theoretical exact mass is 196.0736 Da.

The expected m/z value for the [M-H]⁻ ion would be 195.0657.

The high-resolution instrument will provide an experimental m/z value (e.g., 195.0655).
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Mass Accuracy Calculation:

Mass Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] × 10⁶

A result under 5 ppm provides strong evidence for the elemental composition.

Molecular Weight Determination by Acid-Base Titration
Titration is a classic quantitative method that can be used to determine the equivalent weight of

an acid.[8][9] For a monoprotic acid like 3,4-Dimethoxy-2-methylbenzoic acid, the equivalent

weight is equal to its molecular weight.[10] This method validates the presence and purity of

the carboxylic acid functional group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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